Cas no 87547-06-6 (4-Bromo-2-fluoro-5-nitroaniline)

• Product Name: 4-Bromo-2-fluoro-5-nitroaniline
• CAS No: 87547-06-6
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• MDL: MFCD08741367
• CID: 856344
• PubChem ID: 13885184
• Update Time: 2024-10-26

4-Bromo-2-fluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-nitroaniline
• 4-Bromo-2-fluoro-5-nitro-phenylamine
• 4-Bromo-2-fluoro-5-nitrobenzenamine (ACI)
• DTXSID40551864
• 87547-06-6
• AKOS015835468
• MFCD08741367
• CS-0197662
• AS-18066
• SY239137
• SB39273
• SCHEMBL9821008
• PDNZCDDWSKYNTE-UHFFFAOYSA-N

• MDL： MFCD08741367
• Inchi： 1S/C6H4BrFN2O2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H,9H2
• InChI Key： PDNZCDDWSKYNTE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Br)=CC(F)=C(N)C=1)=O

Computed Properties

• Exact Mass: 233.94400
• Monoisotopic Mass: 233.94402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Melting Point: 92-94°C
• PSA: 71.84000
• LogP: 3.18300

4-Bromo-2-fluoro-5-nitroaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes